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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for D-2-Aminohexanoic
acid-d9 (also known as D-Norleucine-d9), a deuterated form of the amino acid D-norleucine.
While specific safety data for the deuterated compound is limited, this document extrapolates
from the well-established safety profile of its non-deuterated counterparts, D-Norleucine, L-
Norleucine, and DL-Norleucine. The primary difference in the deuterated form is the isotopic
labeling, which is not expected to significantly alter the chemical's fundamental hazardous
properties.

Hazard Identification and Classification

D-2-Aminohexanoic acid-d9 is generally not classified as a hazardous substance.[1]
However, some suppliers indicate that it may cause skin, eye, and respiratory irritation.[2][3] It
is crucial to handle this compound with appropriate laboratory precautions.

GHS Hazard Classification Summary:
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

) H318: Causes serious eye
Serious Eye Damage/Eye

o Category 1/ 2A damage / H319: Causes
Irritation ) o
serious eye irritation[3]
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation[3]

Note: This classification is based on aggregated data for norleucine and may not be universally
applied.[3][4] Many suppliers report that the chemical does not meet GHS hazard criteria.[1][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of D-2-Aminohexanoic acid-d9 is
essential for safe handling and storage.

Property Value

Molecular Formula CeHaDoNO2[5]

Molecular Weight 140.22 g/mol [5]

Appearance White or off-white solid, powder, or flakes[2][6]
[7]

Odor Odorless|[6][7]

Melting Point > 300 °C / 572 °F[6][7]

Solubility Insoluble in water[6]

Stability Stable under normal conditions[2][6][7]

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to standard laboratory safety protocols is paramount when working with D-2-
Aminohexanoic acid-d9.

Engineering Controls

* Work in a well-ventilated area.[2][8]
e Use a chemical fume hood if there is a risk of generating dust or aerosols.[9]

e Ensure that eyewash stations and safety showers are readily accessible.[9][10]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling D-2-Aminohexanoic
acid-d9.

Personal Protective Equipment (PPE)
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Caption: Recommended Personal Protective Equipment for handling D-2-Aminohexanoic
acid-d9.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

[7]

o Skin Protection: Wear chemical-impermeable gloves and a lab coat to prevent skin contact.

[6]18]

o Respiratory Protection: Under normal use, respiratory protection is not required.[6] If dust is
generated, use a patrticle filter respirator.[6]

General Hygiene Practices
e Wash hands thoroughly after handling.[2]

» Do not eat, drink, or smoke in the laboratory.

 Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures

In case of exposure, follow these first aid protocols.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Remove contaminated clothing. Wash the
i affected area with soap and plenty of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation occurs.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2][8]

Spill and Disposal Procedures

Proper management of spills and waste is crucial for laboratory safety and environmental
protection.

Spill Response

The following workflow outlines the steps for responding to a spill of D-2-Aminohexanoic acid-
do.
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Caption: General workflow for responding to a solid chemical spill.
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e Minor Spills: For small spills, sweep up the solid material, taking care to avoid generating
dust.[2] Place the material into a suitable, closed container for disposal.[2]

» Major Spills: For larger spills, evacuate the area and prevent entry. Follow the same
procedure as for minor spills, ensuring appropriate respiratory protection is worn.

Waste Disposal

» Dispose of waste material in accordance with local, state, and federal regulations.[8]

e Do not allow the chemical to enter drains or waterways.[8]

Storage and Stability

Proper storage is necessary to maintain the integrity of D-2-Aminohexanoic acid-d9.

Condition Recommendation

Storage Temperature Store in a cool, dry place.[2][7]
Container Keep in a tightly closed container.[2][7]
Ventilation Store in a well-ventilated area.[2][7]
Incompatible Materials Strong oxidizing agents.[2][6][7]

The compound is stable under normal storage
Stability conditions.[2][6][7] Hazardous polymerization

will not occur.[6]

Toxicological Information

The toxicological properties of D-2-Aminohexanoic acid-d9 have not been fully investigated.
[2] The information provided is based on its non-deuterated analogs.

o Acute Toxicity: No data is available for the deuterated compound.
o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2]

» Mutagenicity and Teratogenicity: No information available.[10]
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Given the lack of specific toxicological data, it is prudent to handle D-2-Aminohexanoic acid-
d9 as a potentially hazardous substance and minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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